[(3,5-Dichlorophenyl)methyl](3-methylbutan-2-yl)amine

• Molecular Formula: C12H17Cl2N
• Molecular Weight: 246.17 g/mol
• IUPAC Name: N-[(3,5-dichlorophenyl)methyl]-3-methylbutan-2-amine
• InChI: InChI=1S/C12H17Cl2N/c1-8(2)9(3)15-7-10-4-11(13)6-12(14)5-10/h4-6,8-9,15H,7H2,1-3H3
• InChI Key: NNUMXYLWBIORQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NCC1=CC(=CC(=C1)Cl)Cl

Description

(3,5-Dichlorophenyl)methylamine is a secondary amine featuring a 3,5-dichlorophenylmethyl group attached to a branched 3-methylbutan-2-yl (isopentyl) amine moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,5-Dichlorophenyl)methylamine typically involves the reaction of 3,5-dichlorobenzyl chloride with 3-methylbutan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to promote the formation of the desired product.

Industrial Production Methods

Industrial production of (3,5-Dichlorophenyl)methylamine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity of the final product. The reaction conditions are optimized to achieve efficient conversion and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

(3,5-Dichlorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the removal of chlorine atoms.

Substitution: The compound can undergo substitution reactions where the chlorine atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like sodium hydroxide (NaOH) and potassium carbonate (K2CO3) are used to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or hydroxylated derivatives, while substitution reactions can produce a variety of substituted amines.

Scientific Research Applications

(3,5-Dichlorophenyl)methylamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological systems.

Medicine: Research is conducted to explore its potential therapeutic applications and pharmacological properties.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3,5-Dichlorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific context and application of the compound.

Comparison with Similar Compounds

Structural Analogues with Varied Amine Substituents

The compound’s closest structural analogs differ in the amine substituent, as highlighted in supplier catalogs (Table 1) :

Compound Name	Amine Substituent	CAS Number	Key Structural Difference
(3,5-Dichlorophenyl)methylamine	3-methylbutan-2-yl	1178333-78-2	Reference compound (branched C5 chain)
(3,5-Dichlorophenyl)methylamine	Propan-2-yl (isopropyl)	1094755-34-6	Shorter branched chain (C3)
(3,5-Dichlorophenyl)methylamine	Pentan-3-yl	1178784-67-2	Longer branched chain (C5, different branching)
(3,5-Dichlorophenyl)methylamine	Methyl	N/A	Minimal steric bulk

Key Observations :

• Lipophilicity : Longer/branched chains (e.g., pentan-3-yl) may enhance lipophilicity, affecting membrane permeability and bioavailability.

Functional Group Comparisons: Amine vs. Succinimide

The nephrotoxic compound N-(3,5-dichlorophenyl)succinimide (NDPS) shares the 3,5-dichlorophenyl moiety but replaces the amine with a succinimide ring . NDPS induces proximal tubule damage in rats via metabolic activation, leading to interstitial nephritis. However, this remains speculative without direct toxicological data.

Pharmacologically Active Dichlorophenyl Derivatives

Several complex dichlorophenyl-containing compounds exhibit receptor-binding activity, such as:

• SR140333 : A piperidine-based NK1 receptor antagonist with a 3,4-dichlorophenyl group .
• SR142801 : A piperidine-carboxamide tachykinin antagonist with 3,4-dichlorophenyl and benzoyl groups .

Comparison Points :

• Halogen Positioning : The 3,5-dichloro substitution (vs. 3,4 in SR140333) may influence electronic properties and binding interactions.

Dichlorophenyl-Containing Precursors and Intermediates

Compounds like 1-(3,5-Dichlorophenyl)ethanone and 4-(2,3-dichlorophenyl)-1,4-dihydropyridine derivatives (e.g., clevidipine) highlight the versatility of dichlorophenyl groups in drug discovery. Clevidipine, a dihydropyridine calcium channel blocker, demonstrates that dichlorophenyl moieties can enhance target affinity, though its ester and pyridine groups differ significantly from the amine in the target compound.